2-[3-(4-bromophenyl)-6-oxopyridazin-1(6H)-yl]-N-[(2Z)-4-tert-butyl-1,3-thiazol-2(3H)-ylidene]acetamide

• Molecular Formula: C19H19BrN4O2S
• Molecular Weight: 447.4 g/mol
• IUPAC Name: 2-[3-(4-bromophenyl)-6-oxopyridazin-1-yl]-N-(4-tert-butyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C19H19BrN4O2S/c1-19(2,3)15-11-27-18(21-15)22-16(25)10-24-17(26)9-8-14(23-24)12-4-6-13(20)7-5-12/h4-9,11H,10H2,1-3H3,(H,21,22,25)
• InChI Key: OTQKPDDRUDEXOE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CSC(=N1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Br

Description

The compound 2-[3-(4-bromophenyl)-6-oxopyridazin-1(6H)-yl]-N-[(2Z)-4-tert-butyl-1,3-thiazol-2(3H)-ylidene]acetamide is a structurally complex molecule featuring a pyridazinone core substituted with a 4-bromophenyl group and an acetamide linkage to a 4-tert-butyl-thiazolylidene moiety. The bromine substituent on the phenyl ring may enhance lipophilicity and influence electronic interactions with biological targets compared to lighter halogens like chlorine .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[3-(4-bromophenyl)-6-oxopyridazin-1(6H)-yl]-N-[(2Z)-4-tert-butyl-1,3-thiazol-2(3H)-ylidene]acetamide typically involves multi-step organic reactions. One common approach is to start with the bromination of a phenyl group, followed by the formation of the pyridazinone ring through cyclization reactions. The thiazole moiety is then introduced via a condensation reaction with appropriate thioamide precursors.

Industrial Production Methods

Industrial production of this compound would likely involve optimizing the reaction conditions to maximize yield and purity. This could include the use of high-pressure reactors, automated synthesis equipment, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

2-[3-(4-bromophenyl)-6-oxopyridazin-1(6H)-yl]-N-[(2Z)-4-tert-butyl-1,3-thiazol-2(3H)-ylidene]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially changing its reactivity and properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions typically involve controlled temperatures, inert atmospheres, and specific solvents to ensure the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a carboxylic acid derivative, while nucleophilic substitution could introduce an alkyl or aryl group.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules, particularly in the development of new materials and catalysts.

Biology: Its structural features make it a candidate for studying interactions with biological macromolecules, such as proteins and nucleic acids.

Medicine: The compound’s potential bioactivity suggests it could be explored as a lead compound in drug discovery, particularly for targeting specific enzymes or receptors.

Industry: Its unique properties may make it useful in the development of specialty chemicals, such as dyes, pigments, and polymers.

Mechanism of Action

The mechanism of action of 2-[3-(4-bromophenyl)-6-oxopyridazin-1(6H)-yl]-N-[(2Z)-4-tert-butyl-1,3-thiazol-2(3H)-ylidene]acetamide involves its interaction with molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to specific sites on these targets, potentially inhibiting or modulating their activity. This interaction can trigger a cascade of biochemical events, leading to the desired therapeutic or biological effect.

Comparison with Similar Compounds

Comparison with Structurally Analogous Compounds

Chlorophenyl Analog: N-[(2Z)-4-tert-butyl-1,3-thiazol-2(3H)-ylidene]-2-[3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl]acetamide

This analog replaces the bromine atom with chlorine, resulting in distinct physicochemical and structural properties:

Property	Bromophenyl Compound	Chlorophenyl Analog	Implications
Molecular Formula	C19H19BrN4O2S	C19H19ClN4O2S	Higher molecular weight due to Br vs. Cl
Molecular Weight	~443.3 g/mol	402.9 g/mol	Affects pharmacokinetics (e.g., diffusion rates)
Substituent Electronegativity	Bromine (2.96)	Chlorine (3.16)	Alters electronic distribution; Cl may enhance polar interactions
Steric Effects	Larger atomic radius (Br: 1.85 Å)	Smaller (Cl: 0.99 Å)	Bromine may hinder binding in sterically constrained pockets

However, bromine’s lower electronegativity could enhance π-stacking interactions in hydrophobic environments .

N-(4-Bromophenyl)acetamide Derivatives

Comparative crystallographic studies reveal subtle structural differences in the acetamide backbone:

Bond/Parameter	Target Compound (Theoretical)	N-(4-Bromophenyl)acetamide	Other Acetamides
N1–C2 Bond Length	~1.35 Å	1.347 Å	1.30–1.44 Å
C6–Br Bond Length	~1.89 Å	1.8907 Å	1.91 Å (variants)
Conformational Flexibility	Restricted by pyridazinone-thiazole linkage	More flexible	Influences target selectivity

The target compound’s rigidity due to the pyridazinone-thiazole scaffold may reduce entropy penalties during protein binding compared to simpler acetamides .

Triazinoindol-Pyrazole Hybrid (Compound 41 from Molecules 2013)

Feature	Target Compound	Compound 41
Core Structure	Pyridazinone-thiazole	Triazinoindol-pyrazole
Bromophenyl Position	Attached to pyridazinone	Attached to pyrazole
Bioactivity	Unknown (theoretical)	Anticancer (reported in Molecules 2013)

Compound 41’s demonstrated anticancer activity suggests that the bromophenyl group’s placement on a pyrazole ring may enhance cytotoxicity, whereas the target compound’s pyridazinone-thiazole system could favor different therapeutic pathways .

Biological Activity

The compound 2-[3-(4-bromophenyl)-6-oxopyridazin-1(6H)-yl]-N-[(2Z)-4-tert-butyl-1,3-thiazol-2(3H)-ylidene]acetamide is a complex organic molecule with potential therapeutic applications. Its structure features a pyridazinone core and a thiazole moiety, which are known for their biological activities. This article explores the biological activity of this compound, focusing on its anti-inflammatory, antioxidant, and anticancer properties.

Structural Characteristics

The molecular formula of the compound is $C_{20}H_{26}BrN_3O_2$, with a molecular weight of approximately 420.3 g/mol. The significant structural features include:

• Pyridazinone Core : Known for its pharmacological activities.
• Bromophenyl Substituent : Enhances biological activity through electron-withdrawing effects.
• Thiazole Moiety : Contributes to the compound's interaction with biological targets.

Anti-inflammatory Activity

Research indicates that this compound modulates the NLR Family Pyrin Domain Containing 3 (NLRP3) inflammasome pathway , which plays a crucial role in inflammatory responses. Studies have shown that it can reduce inflammation without cytotoxicity at tested concentrations, making it a candidate for further pharmacological exploration.

Study	Findings
	Demonstrated modulation of NLRP3 inflammasome pathway; reduced inflammation without cytotoxicity.
	Similar compounds exhibited anti-inflammatory properties through inhibition of pro-inflammatory cytokines.

Antioxidant Properties

The compound's antioxidant activity has been evaluated using various assays, including DPPH and FRAP assays. Preliminary data suggest that it may scavenge free radicals effectively, thus protecting cells from oxidative stress. The structure-activity relationship (SAR) indicates that the presence of the thiazole moiety enhances its antioxidant capabilities .

Assay Type	Result
DPPH Assay	Significant scavenging activity observed.
FRAP Assay	Enhanced reducing power compared to standard antioxidants.

Anticancer Potential

Compounds similar in structure have been investigated for their anticancer properties. The unique combination of bromophenyl and thiazole functionalities may enhance the compound's ability to inhibit cancer cell proliferation. In vitro studies have indicated that it may induce apoptosis in cancer cells via modulation of apoptotic pathways.

The mechanism by which this compound exerts its biological effects involves interaction with various molecular targets:

• Binding Affinity : The bromophenyl and pyridazine moieties are believed to play significant roles in binding to proteins involved in inflammatory pathways.
• Enzyme Inhibition : Potential inhibition of enzymes related to inflammation and cancer progression has been suggested based on structural analogs.

Case Studies

Several studies have focused on the synthesis and biological evaluation of this compound and its analogs:

• Synthesis and Evaluation : A recent study synthesized various derivatives of the compound, evaluating their anti-inflammatory and antioxidant activities. The results indicated that modifications at the thiazole position could enhance these activities.
• In Vivo Studies : Animal models have demonstrated that administration of this compound significantly reduces markers of inflammation and oxidative stress, supporting its therapeutic potential .

Q & A

Q. Characterization methods :

• Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR to confirm substituent positions and stereochemistry.
• Mass Spectrometry (MS) : High-resolution MS to verify molecular weight and fragmentation patterns.
• X-ray crystallography : For definitive 3D structural confirmation if single crystals are obtained .

Advanced: How can reaction conditions (e.g., solvent, temperature) be optimized to improve yield and reduce side products?

Answer:
Optimization strategies include:

• Solvent screening : Polar aprotic solvents (e.g., DMF, DMSO) enhance solubility of intermediates, while toluene/THF may reduce unwanted hydrolysis .
• Temperature control : Lower temperatures (0–25°C) for sensitive steps like thiazole coupling to prevent decomposition .
• Catalyst selection : Palladium catalysts (e.g., Pd(PPh₃)₄) for efficient cross-coupling, with ligand screening (e.g., XPhos) to suppress β-hydride elimination .

Q. Example optimization table :

Reaction Step	Optimal Solvent	Temperature Range	Catalyst System	Yield Improvement
Pyridazine core	Ethanol/Water	80°C	NaOH (base)	75% → 85%
Thiazole coupling	DMF	25°C	Pd(OAc)₂/XPhos	60% → 78%

Basic: What biological targets or pathways are associated with this compound, and how is its activity validated?

Answer:
The compound’s pyridazine-thiazole scaffold suggests potential interactions with:

• Kinase enzymes : ATP-binding pockets due to hydrogen bonding with the pyridazine oxygen .
• G-protein-coupled receptors (GPCRs) : Thiazole moiety may mimic endogenous ligands .

Q. Validation methods :

• In vitro assays : Enzymatic inhibition assays (e.g., fluorescence-based kinase activity assays) .
• Cellular models : Antiproliferative activity tested via MTT assays in cancer cell lines .

Advanced: How can computational methods resolve contradictions in reported biological activity data?

Answer:
Discrepancies in activity (e.g., varying IC₅₀ values across studies) may arise from conformational flexibility or assay conditions. Strategies include:

• Molecular dynamics simulations : To assess binding stability under physiological conditions (e.g., 100 ns simulations in explicit solvent) .
• Free energy calculations (MM/PBSA) : Quantify binding affinity differences across isoforms .
• Dose-response reanalysis : Normalize data to account for variations in cell viability protocols .

Advanced: How to design structure-activity relationship (SAR) studies for analogs with improved pharmacokinetic properties?

Answer:
SAR design steps :

Core modifications : Introduce electron-withdrawing groups (e.g., -CF₃) on the pyridazine ring to enhance metabolic stability .

Side chain variations : Replace tert-butyl with cyclopropyl to reduce logP and improve solubility .

In silico ADME prediction : Use tools like SwissADME to prioritize analogs with favorable permeability and CYP450 inhibition profiles .

Q. Example analog comparison :

Analog Substituent	LogP (Predicted)	Solubility (µM)	CYP3A4 Inhibition
4-Bromophenyl (Parent)	3.8	12	Moderate
4-CF₃-Pyridazine	3.2	45	Low
Cyclopropyl-thiazole	2.9	68	None

Basic: What are the recommended storage conditions to maintain compound stability?

Answer:

• Temperature : Store at –20°C in amber vials to prevent photodegradation.
• Solvent : Dissolve in DMSO (10 mM stock) under inert gas (N₂/Ar) to avoid oxidation .
• Long-term stability : Monitor via LC-MS every 6 months; degradation >5% warrants repurification .

Advanced: How to address low reproducibility in enzymatic inhibition assays?

Answer:
Common issues and solutions:

• Enzyme lot variability : Pre-test activity with a control inhibitor (e.g., staurosporine for kinases) .
• Compound aggregation : Add 0.01% Tween-20 to assays or use sonication before dosing .
• Data normalization : Express activity as % inhibition relative to vehicle and positive controls .

Advanced: What strategies validate target engagement in cellular models?

Answer:

• Cellular thermal shift assay (CETSA) : Measure target protein stabilization after compound treatment .
• Knockdown/rescue experiments : siRNA-mediated target silencing followed by activity restoration with compound .
• Photoaffinity labeling : Incorporate a photoreactive group (e.g., diazirine) to crosslink and identify binding proteins .

Basic: What spectroscopic techniques quantify this compound in biological matrices?

Answer:

• LC-MS/MS : MRM mode with deuterated internal standards for plasma/brain homogenates .
• UV-Vis spectroscopy : Quantify at λmax ~270 nm (pyridazine absorption) in cell lysates after extraction .

Advanced: How to resolve synthetic challenges in scaling up from milligram to gram quantities?

Answer:

• Continuous flow chemistry : For pyridazine core synthesis to improve heat/mass transfer .
• Catalyst recycling : Immobilize Pd catalysts on silica to reduce metal contamination .
• Crystallization optimization : Use anti-solvent addition (e.g., hexane to DCM) to enhance yield and purity .